2-Hydroxy-4,4a,6b,8a,11,11,12b,14a-octamethylicosahydropicen-3(2h)-one
Overview
Description
2-Hydroxy-4,4a,6b,8a,11,11,12b,14a-octamethylicosahydropicen-3(2h)-one is a natural product found in Mallotus philippensis, Endodesmia calophylloides, and Diospyros iturensis with data available.
Scientific Research Applications
Plant Saponins and Pharmacological Properties
- Study: "Structure elucidation of a newly isolated saponin from Clerodendrum serratum (L) Moon" (Bhujbal et al., 2010)
- Key Points:
- Plant saponins, including Icosahydropicenic acid (a compound related to 2-Hydroxy-4,4a,6b,8a,11,11,12b,14a-octamethylicosahydropicen-3(2h)-one), have a wide range of biological properties.
- This study isolated a new saponin from Clerodendrum serratum roots, highlighting its potential in pharmaceutical and cosmetic industries.
Allelochemicals in Agriculture
- Study: "Isolation and synthesis of allelochemicals from gramineae: benzoxazinones and related compounds" (Macias et al., 2006)
- Key Points:
- Compounds with a structure similar to this compound, such as (2H)-1,4-benzoxazin-3(4H)-ones, exhibit biological properties like phytotoxicity and antimicrobial effects.
- These compounds have potential agronomic utility and are important in understanding plant interactions and agricultural productivity.
Lipid Peroxidation and Health
- Study: "Maillard reaction-like lysine modification by a lipid peroxidation product: immunochemical detection of protein-bound 2-hydroxyheptanal in vivo" (Itakura et al., 2003)
- Key Points:
- The study investigated a reactive aldehyde species generated during lipid peroxidation, which shares a similar chemical nature with this compound.
- This research is significant in understanding the role of such compounds in oxidative stress and related health issues.
Photocarcinogenesis and Skin Health
- Study: "Applications of hydroxy acids: classification, mechanisms, and photoactivity" (Kornhauser et al., 2010)
- Key Points:
- Hydroxy acids, which are chemically related to this compound, are widely used in cosmetic and therapeutic formulations.
- The study emphasizes their role in skin health, particularly in treating conditions like photoaging, acne, and psoriasis.
Properties
IUPAC Name |
2-hydroxy-4,4a,6a,6b,8a,11,11,14a-octamethyl-2,4,5,6,6a,7,8,9,10,12,12a,13,14,14b-tetradecahydro-1H-picen-3-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H50O2/c1-19-24(32)20(31)17-22-27(19,5)10-9-21-28(22,6)14-16-30(8)23-18-25(2,3)11-12-26(23,4)13-15-29(21,30)7/h19-23,31H,9-18H2,1-8H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSEKYWAQQVUQTP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)C(CC2C1(CCC3C2(CCC4(C3(CCC5(C4CC(CC5)(C)C)C)C)C)C)C)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H50O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60297419 | |
Record name | 2-hydroxy-4,4a,6b,8a,11,11,12b,14a-octamethylicosahydropicen-3(2h)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60297419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
442.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
468-67-7 | |
Record name | NSC115909 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=115909 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-hydroxy-4,4a,6b,8a,11,11,12b,14a-octamethylicosahydropicen-3(2h)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60297419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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